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Compound of Interest

Compound Name: Z-160 hydrochloride

CAS No.: 41332-36-9

Cat. No.: B611916

. J

Part 1: Executive Safety Summary

WARNING: COMPOUND IDENTITY CHECK Before proceeding, verify your compound.[1] Z-
160 Hydrochloride (also known as NMED-160 or MK-6721) is a potent N-type Calcium
Channel Blocker used in chronic pain research.[1]

e DO NOT confuse this with Sylgard 160 (a silicone elastomer) or Z-160 Chrome (an aerosol
coating).[1] The disposal protocols for these are radically different.

Immediate "Stop/Go" Directives
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Action Directive Reason

Z-160 is a potent bioactive
API.[1] Release into

Drain Disposal STRICTLY PROHIBITED waterways violates EPA
regulations and compromises

aquatic ecosystems.[1]

Never place in regular
_ municipal waste.[1] Must be
Trash Disposal PROHIBITED
treated as Hazardous

Chemical Waste.[1][2]

High-temperature incineration
] is the only validated method to
Destruction INCINERATION ONLY ] ]
destroy the piperazine

pharmacophore.[1]

As a powder, inhalation risk is
high.[1] Do not sweep dry dust

Spill Cleanup Requires N95/P100 ) ] ]
without respiratory protection.

[1]

Part 2: Technical Profile & Risk Classification[1]

To ensure compliance with EPA RCRA (Resource Conservation and Recovery Act) standards,

you must classify the waste based on "Generator Knowledge" of the compound's toxicity.

Compound Characteristics[1][3][4][5][6]

Chemical Name: Z-160 Hydrochloride[1]

Mechanism: Selective N-type Voltage-Gated Calcium Channel (Cav2.[1]2) Blocker.[1][3]

Physical State: Solid crystalline powder (usually white/off-white).[1][4]

Solubility: Soluble in DMSO, Water (variable pH dependence).[1]

Hazard Class (GHS):
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o Acute Toxicity (Oral): Category 3/4 (Toxic/Harmful if swallowed).[1]
o lrritant: Skin and Eye Irritant.[1][5]

o Target Organ Toxicity: Central Nervous System (CNS) depressant.[1]

The "Why" Behind the Protocol (Causality)

Standard chemical deactivation (e.g., bleach oxidation) is not recommended for Z-160.[1] Its
structure contains a stable piperazine core and diphenyl moieties that may form toxic
byproducts if incompletely oxidized.[1] Therefore, thermal destruction (incineration) is the only
self-validating disposal method.[1]

Biological Mechanism Visualization

Understanding the potency dictates the rigor of the disposal.

Z-160 HCI

Click to download full resolution via product page

Figure 1: Z-160 Mechanism of Action.[1] The compound's high affinity for Cav2.2 channels
necessitates strict containment to prevent accidental environmental or occupational exposure.

Part 3: Step-by-Step Disposal Workflows

Workflow A: Solid Waste (Powder, Contaminated Weigh
Boats, PPE)[1]

The "Double-Bag" Protocol This protocol ensures zero particulate release during transport to
the facility's accumulation area.[1]

e Primary Containment:
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o Place the Z-160 container (vial) or contaminated debris (weigh boats, gloves) into a clear
4-mil polyethylene bag.[1]

o Seal the bag with tape or a zip tie.
e Secondary Containment:

o Place the primary bag into a yellow or black hazardous waste bag (depending on your
facility's color code for "Toxic/Incinerate™).[1]

o Note: If the original vial contains >1g of active compound, label it specifically as "High
Potency APIL."

e Labeling:

o

Attach a Hazardous Waste Tag.[1]

[¢]

Chemical Name: "Z-160 Hydrochloride (Solid)."[1]

[¢]

Hazards: Check "Toxic" and "Irritant."[1][4]

[e]

Composition: 100% Z-160 HCI (or estimate % for debris).[1]
e Disposal Path:
o Move to the Satellite Accumulation Area (SAA).[1]

o Request pickup for High-Temperature Incineration.

Workflow B: Liquid Waste (Stock Solutions in
DMSO/Water)

The "Solvent Stream" Protocol Do not evaporate solvents in the fume hood.
e Segregation:

o Determine the primary solvent (e.g., DMSO, Water, Methanol).
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o Select the appropriate waste carboy (e.g., "Non-Halogenated Organic Solvents" for
DMSO/Methanol).

o Transfer:
o Pour the Z-160 solution into the carboy using a funnel to prevent drips.[1]

o Rinse the original container with the compatible solvent 3 times, adding rinsate to the
carboy.

e Logging:
o On the waste log sheet, record "Z-160 Hydrochloride" as a trace contaminant (<1%).[1]

o Crucial: Even if the concentration is low, the waste stream must now be flagged for
incineration, not fuel blending (if your facility differentiates).

o Container Disposal:

o Treat the empty rinsed container as Solid Waste (see Workflow A).[1]

Decision Logic Diagram
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Figure 2: Operational Decision Tree for Z-160 Waste Management.

Part 4: Emergency Response (Spills)

Scenario: You drop a vial of Z-160 HCI powder on the floor.
e Evacuate & Alert: Clear the immediate area. Alert labmates.
e PPE Upgrade:

o Standard: Lab coat, nitrile gloves, safety glasses.[1]
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o Spill Additions:N95 or P100 respirator (to prevent inhaling dust), double gloves, shoe
covers.[1]

e Containment (Dry Spill):

o DO NOT use a brush or broom (generates aerosols).[1]

o Cover the powder gently with wet paper towels (dampened with water) to suppress dust.
e Cleanup:

o Scoop up the damp towels and powder using a plastic scraper or dustpan.

o Place immediately into a hazardous waste bag.[1]

o Wipe the area 3 times with a soap/water solution.
 Verification:

o Dispose of all cleanup materials as Solid Hazardous Waste (Workflow A).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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